Cas no 3658-77-3 (Furaneol)

Furaneol Properties

Names and Identifiers

• 4-Hydroxy-2,5-dimethylfuran-3(2H)-one
• Furaneol
• Strawberry furanone
• 2,5-Dimethyl-4-hydroxy-3[2H]-furanone
• 2,5-Dimethyl-4-hydroxy-3(2H)-furanone
• 2,5-DIMETHYL-4-HYDROXY-3(2H)-FURANONE FEMA NO.3174
• 4-Hydroxy-2,5-dimethyl-3(2H)furanone
• 4-Hydroxy-2,5-dimethyl-3(2H)-furanone
• 4-HYDROXY-2,5-DIMETHYL-3-FURANONE
• 2,4-DIMETHYLBENZENEBORONIC ACID
• 2,5-dime
• 2,5-dimethyl-4-hydroxy-2,3-dihydrofuran-3-one
• 2,5-Dimethyl-4-hydroxy-3(2H)-furanone,Furaneol,Strawberry furanone
• 4-hydroxy-2,5-dimethyl-3-oxo-2H-furan
• 4-oxo-3-hydroxy-2,5-dimethyl-4,5-dihydrofuran
• Alletone
• CARMELAN
• COE 536
• FEMA 3174
• Pineapple ketone
• RI-2024
• 4-Hydroxy-2,5-dimethyl-3(2H)-furanone (15% in Propylene Glycol, ca. 1.2mol/L)
• Furaneol;DMHF;Strawberry furanone;2,5-Dimethyl-4-hydroxy-3[2H]-furanone
• Furaneol natural
• +Expand

• MDL： MFCD00010706
• InChIKey： INAXVXBDKKUCGI-UHFFFAOYSA-N
• Inchi： 1S/C6H8O3/c1-3-5(7)6(8)4(2)9-3/h3,8H,1-2H3
• SMILES： O=C1C(C)OC(C)=C1O

Computed Properties

• Exact Mass: 128.04700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 128.047
• Heavy Atom Count: 9
• Complexity: 181
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Tautomer Count: 7
• Surface Charge: 0
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• LogP: 0.76370
• PSA: 46.53000
• Refractive Index: n20/D 1.439
• Boiling Point: 188 °C
• Melting Point: 73-77 °C (lit.)
  75-80 °C
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• FEMA: 3174
• Color/Form: 10 wt. % in propylene glycol
• Color/Form: Solid crystals, strawberry, pineapple aroma, as well as fructose caramel flavor.
• Solubility: Slightly soluble in water, soluble in ethanol and other organic solvents.
• Sensitiveness: Sensitive to air and heat
• Density: 1.049 g/mL at 25 °C

Furaneol Security Information

• Symbol: GHS07
• RTECS：LU3990000
• WGK Germany：3
• Safety Instruction： S36-S24/25
• Risk Phrases：R22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302
• Warning Statement： P301 + P312 + P330
• Prompt：warning
• Storage Condition：2-8°C
• Risk Phrases： 22
• Signal Word：Warning
• FLUKA BRAND F CODES：10-23

Furaneol Customs Data

• HS CODE：2932190090
• Customs Data：

  China Customs Code:

  2932190090

  Overview:

  2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds